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Compound of Interest

Compound Name: Flindersine

Cat. No.: B191242

Essential Safety and Handling of Flindersine

For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of Flindersine in
a laboratory setting. The information herein is compiled to ensure the safety of all personnel
and to establish clear operational and disposal protocols. Given the absence of a
comprehensive Safety Data Sheet (SDS) specifically for Flindersine, the following
recommendations are based on the safety profiles of analogous compounds, namely quinoline
and the broader class of furoquinoline alkaloids. Flindersine is a furoquinoline alkaloid.[1] It is
imperative to handle this compound with a high degree of caution, assuming it may possess
hazards similar to related structures, which include potential carcinogenicity, toxicity, and

mutagenicity.[1][2][3]

Chemical and Physical Properties of Flindersine

A summary of the known chemical and physical properties of Flindersine is presented below.
This data is essential for understanding its behavior and for planning experimental work.
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Property Value Source
Molecular Formula C14H13NO2 PubChem
Molecular Weight 227.26 g/mol PubCheml[4]
2,2-dimethyl-6H-pyrano[3,2-
IUPAC Name o PubChem[4]
c]quinolin-5-one
Not explicitly stated, handle as
Appearance ) N/A
a solid.
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemFaces

Acetate, DMSO, Acetone.

Personal Protective Equipment (PPE) and

Engineering Controls

Due to the potential hazards associated with Flindersine, a stringent PPE and engineering

control regimen is mandatory. The following table outlines the minimum requirements for

handling this compound.
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PPE/Control

Specification

Rationale

Primary Engineering Control

Chemical Fume Hood

To prevent inhalation of any

dusts or aerosols.

Hand Protection

Nitrile Gloves

Provides a barrier against skin
contact.[2][5] Gloves must be
inspected before use and

disposed of after handling.

Eye Protection

Safety Goggles or a Face
Shield

To protect against splashes or

airborne particles.

Body Protection

Fully buttoned Laboratory Coat

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If
weighing or generating dust, a
NIOSH-approved respirator

may be necessary.

To minimize inhalation

exposure.

Safe Handling and Operational Workflow

A systematic approach to handling Flindersine is critical to minimize exposure risk. The

following workflow diagram outlines the procedural steps from preparation to cleanup.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://research.uga.edu/docs/CSP1500/Quinoline-91-22-5.docx
https://www.benchchem.com/product/b191242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Flindersine Handling Workflow

Preparation

Don Appropriate PPE

;

Verify Fume Hood Function

;

Gather All Necessary Materials

Har%ling

Weigh Flindersine in Fume Hood

:

Dissolve in Appropriate Solvent

:

Perform Experimental Procedure

Cleanup %Disposal

Decontaminate Work Surfaces

;

Dispose of Waste in Designated Containers

;

Remove PPE in Correct Order

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Flindersine.
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Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and decisive action is required.

Emergency Scenario

Immediate Action

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water. Remove

contaminated clothing.

Eye Contact

Flush eyes with water for at least 15 minutes,
holding the eyelids open. Seek immediate

medical attention.

Move to fresh air. If breathing is difficult,

Inhalation o ) )
administer oxygen. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.
Absorb with an inert material (e.g., vermiculite,
) ) sand) and place in a sealed container for
Minor Spill ) ) . )
disposal. Clean the spill area with a suitable
decontaminating solution.
_ _ Evacuate the area and notify the appropriate
Major Spill

safety personnel.

Disposal Plan

All waste materials contaminated with Flindersine must be treated as hazardous waste.
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Waste Type Disposal Procedure
) Collect in a clearly labeled, sealed container.

Solid Waste ] )
Dispose of as hazardous chemical waste.
Collect in a labeled, sealed, and appropriate

Liquid Waste solvent waste container. Do not pour down the
drain.

Contaminated PPE Dispose of as solid hazardous waste.

Logical Relationship for Safety Protocol

The following diagram illustrates the hierarchical approach to ensuring safety when working
with Flindersine, starting with the most effective control measures.

Safety Protocol Hierarchy
Elimination/Substitution
(If Possible)

ost Effective

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

east Effective

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Caption: Hierarchy of controls for mitigating Flindersine exposure.

Disclaimer: The information provided in this document is intended as a guide for trained
professionals and is based on the properties of analogous compounds. It is not a substitute for
a formal risk assessment. Always consult with your institution's environmental health and safety
department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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